Cas no 1094320-77-0 (3-cyclopropyl-3-oxo-2-phenylpropanenitrile)

• Product Name: 3-cyclopropyl-3-oxo-2-phenylpropanenitrile
• CAS No: 1094320-77-0
• MF: C₁₂H₁₁NO
• MW: 185.221843004227
• MDL: MFCD11208543
• CID: 4571213
• PubChem ID: 43156650
• Update Time: 2025-06-10

3-cyclopropyl-3-oxo-2-phenylpropanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-cyclopropyl-3-oxo-2-phenylpropanenitrile

• MDL： MFCD11208543
• Inchi： 1S/C12H11NO/c13-8-11(12(14)10-6-7-10)9-4-2-1-3-5-9/h1-5,10-11H,6-7H2
• InChI Key： GCPGTXSZKXJMSM-UHFFFAOYSA-N
• SMILES： C(#N)C(C1=CC=CC=C1)C(C1CC1)=O

Computed Properties

• Exact Mass: 185.084
• Monoisotopic Mass: 185.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.9A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 3-cyclopropyl-3-oxo-2-phenylpropanenitrile

Recent Advances in the Study of 3-cyclopropyl-3-oxo-2-phenylpropanenitrile (CAS: 1094320-77-0)

In recent years, the compound 3-cyclopropyl-3-oxo-2-phenylpropanenitrile (CAS: 1094320-77-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopropyl and phenyl moieties, has shown promising potential in various therapeutic applications. The latest studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its pharmacological properties.

One of the key areas of interest is the role of 3-cyclopropyl-3-oxo-2-phenylpropanenitrile as an intermediate in the synthesis of biologically active compounds. Recent publications highlight its utility in the development of kinase inhibitors, which are crucial for targeting cancer and inflammatory diseases. Researchers have employed advanced spectroscopic techniques, such as NMR and mass spectrometry, to confirm the structural integrity and purity of this compound, ensuring its suitability for further pharmacological evaluation.

Another significant advancement is the exploration of its pharmacokinetic and pharmacodynamic profiles. In vitro studies have demonstrated that 3-cyclopropyl-3-oxo-2-phenylpropanenitrile exhibits favorable absorption and distribution characteristics, making it a viable candidate for oral administration. Additionally, its metabolic stability has been assessed using liver microsomes, revealing minimal degradation and suggesting a prolonged half-life in vivo.

Recent preclinical trials have further underscored the therapeutic potential of this compound. In animal models of chronic inflammation, 3-cyclopropyl-3-oxo-2-phenylpropanenitrile demonstrated significant anti-inflammatory effects, comparable to those of standard treatments. These findings are supported by molecular docking studies, which indicate strong binding affinity to key inflammatory mediators, such as cyclooxygenase-2 (COX-2) and tumor necrosis factor-alpha (TNF-α).

Despite these promising results, challenges remain in the clinical translation of 3-cyclopropyl-3-oxo-2-phenylpropanenitrile. Issues such as scalability of synthesis, potential off-target effects, and long-term toxicity need to be addressed. Ongoing research aims to optimize the compound's formulation and delivery systems to enhance its efficacy and safety profile.

In conclusion, 3-cyclopropyl-3-oxo-2-phenylpropanenitrile (CAS: 1094320-77-0) represents a promising scaffold for the development of novel therapeutics. Its multifaceted pharmacological properties and synthetic versatility make it a valuable subject of study in the chemical biology and pharmaceutical fields. Future research should focus on overcoming the existing challenges to fully realize its therapeutic potential.